2-{[(benzylthio)acetyl]amino}-4-chlorobenzoic acid

• IUPAC Name: 2-[(2-benzylsulfanylacetyl)amino]-4-chlorobenzoic acid
• InChI: InChI=1S/C16H14ClNO3S/c17-12-6-7-13(16(20)21)14(8-12)18-15(19)10-22-9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,19)(H,20,21)
• InChI Key: JHKXBFYVBYLHAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NC2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C16H14ClNO3S
• Molecular Weight: 335.8 g/mol

Description

2-{[(benzylthio)acetyl]amino}-4-chlorobenzoic acid, also known as BTA-CB, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Photodecomposition and Solubility Studies

Photodecomposition of Chlorobenzoic Acids

Research shows that ultraviolet irradiation of chlorobenzoic acids in aqueous solutions leads to the replacement of chlorine by hydroxyl and hydrogen, producing hydroxybenzoic acids and benzoic acid. This study highlights the potential for photochemical transformations in related compounds, which could be relevant for environmental remediation or synthetic applications (Crosby & Leitis, 1969).

Solubility and Thermodynamic Modelling

The solubility of 2-amino-4-chlorobenzoic acid in various organic solvents was determined, showing that solubility increases with temperature. This study provides a basis for understanding the solubility behavior of structurally similar compounds, which is crucial for designing purification processes (Li et al., 2017).

Synthesis and Biological Activity

Synthesis of N-substituted-3-chloro-2-azetidinones

This research involves the synthesis of compounds from 2-aminobenzothiazole derivatives, leading to compounds with antibacterial activity. Such methodologies could be applicable to the synthesis of derivatives of 2-{[(benzylthio)acetyl]amino}-4-chlorobenzoic acid for exploring their biological activities (Chavan & Pai, 2007).